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Compound of Interest

N-(6-amino-2-pyridinyl)-2,2-
Compound Name:
dimethylpropanamide

Cat. No.: B111670

InChiKey: ZEQSQAMGUMPKIB-UHFFFAQOYSA-N
Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of N-(6-amino-2-
pyridinyl)-2,2-dimethylpropanamide (CAS: 132784-74-8), a key heterocyclic building block in
medicinal chemistry. Due to the absence of publicly available data on the specific biological
activity of this compound, this document focuses on its physicochemical properties, synthesis,
chemical reactivity, and potential applications as a synthetic intermediate in drug discovery. The
2-aminopyridine scaffold is a well-established privileged structure, frequently incorporated into
potent kinase inhibitors and other therapeutic agents. This guide will detail a representative
synthetic protocol for the compound, illustrate its key chemical transformations, and present a
hypothetical signaling pathway commonly targeted by molecules derived from this structural
class.

Core Compound Properties

N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide, also known as N-(6-aminopyridin-2-
yl)pivalamide, is a solid organic compound classified as a heterocyclic building block. Its
structure features a 2,6-diaminopyridine core where one of the amino groups is acylated with a
pivaloyl (2,2-dimethylpropanoyl) group. This mono-acylation leaves a free primary amine at the
6-position, which serves as a key reactive handle for further synthetic modifications.
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Property Value Reference(s)
CAS Number 132784-74-8
ZEQSQAMGUMPKIB-
InChikey UHIQ:FI?AOYSA-N
Molecular Formula C10H15Ns0
Molecular Weight 193.25 g/mol
Physical Form Solid
IUPAC Name N-(6-amino-2-pyridinyl)-2,2-

 To cite this document: BenchChem. [Technical Guide: N-(6-amino-2-pyridinyl)-2,2-
dimethylpropanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111670#inchi-key-for-n-6-amino-2-pyridinyl-2-2-
dimethylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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